Cas no 63797-66-0 (5-bicyclo[2.2.1]hept-2-enyl(triphenyl)phosphanium)

5-bicyclo[2.2.1]hept-2-enyl(triphenyl)phosphanium structure
63797-66-0 structure
Product Name:5-bicyclo[2.2.1]hept-2-enyl(triphenyl)phosphanium
CAS No:63797-66-0
MF:C25H24P
MW:355.431827545166
CID:960874
PubChem ID:6333491
Update Time:2025-04-19

5-bicyclo[2.2.1]hept-2-enyl(triphenyl)phosphanium Chemical and Physical Properties

Names and Identifiers

    • 5-bicyclo[2.2.1]hept-2-enyl(triphenyl)phosphanium
    • NSC251028; AC1O3OUI; AGN-PC-007L4F; NSC-251028; [(1S,4S,5R)-5-bicyclo[2.2.1]hept-2-enyl]-triphenylphosphanium; BICYCLO[2.2.1]HEPT-5-EN-2-YLTRIPHENYLPHOSPHONIUM BROMIDE;
    • NSC251028
    • BICYCLO[2.2.1]HEPT-5-EN-2-YLTRIPHENYLPHOSPHONIUM BROMIDE
    • SCHEMBL13647586
    • DTXSID30422771
    • 63797-66-0
    • NSC-251028
    • Inchi: 1S/C25H24P/c1-4-10-22(11-5-1)26(23-12-6-2-7-13-23,24-14-8-3-9-15-24)25-19-20-16-17-21(25)18-20/h1-17,20-21,25H,18-19H2/q+1
    • InChI Key: XDJQECBLJBTAAS-UHFFFAOYSA-N
    • SMILES: [P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)C1CC2C=CC1C2

Computed Properties

  • Exact Mass: 355.16172
  • Monoisotopic Mass: 355.161562
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.9

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
  • LogP: 4.67740
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